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Compound of Interest

Compound Name: Pravastatin-d9 (sodium)

Cat. No.: B12364119

Get Quote

Executive Summary

Pravastatin-d9 sodium is the stable isotope-labeled analog of the HMG-CoA reductase inhibitor

Pravastatin. It is universally employed as an Internal Standard (IS) in LC-MS/MS bioanalysis to
compensate for matrix effects, extraction recovery variances, and ionization inconsistencies.

While chemically robust, the analytical reliability of Pravastatin-d9 sodium hinges on precise
solubility management. It is freely soluble in both methanol and water, but its stability is strictly
pH-dependent. This guide provides a validated framework for solubilizing, storing, and handling
this compound to prevent the common pitfall of acid-catalyzed lactonization, ensuring the
integrity of quantitative data.

Physicochemical Profile

Understanding the fundamental chemical nature of the deuterated standard is the first step in
designing a robust protocol. Pravastatin-d9 sodium retains the hydrophilic properties of the
native drug due to its polar hydroxyl groups and carboxylic acid moiety (in salt form).
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Pravastatin Sodium

Property . Pravastatin-d9 Sodium (IS)
(Native)

CAS Number 81131-70-6 1225383-16-9 (approx)

Molecular Formula C23H3sNaO~ C23H26DsNaO~

Molecular Weight 446.51 g/mol ~455.57 g/mol
White, hygroscopic crystalline ] ) )

Appearance White to off-white solid
powder

Polarity High (Hydrophilic) High (Hydrophilic)

pKa ~4.2 (Carboxylic acid) ~4.2

Solubility Data & Solvent Interaction[1][2]

Pravastatin sodium defies the general rule of "lipophilic statins" (like Lovastatin or Simvastatin).

It is inherently hydrophilic, which dictates its solvent compatibility.

Solubility Limits

The following data represents the saturation limits at 25°C. For analytical stock solutions, we

operate well below these limits to ensure thermodynamic stability.
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Solvent

Solubility Rating

Approx.

Concentration

Limit

Application Note

Methanol

Freely Soluble

> 100 mg/mL

Recommended for
Primary Stock.
Excellent solubility
and easy to evaporate

if needed.

Water

Freely Soluble

> 300 mg/mL

Recommended for
Working Solutions.
High solubility but risk
of microbial growth
during long-term

storage.

Ethanol

Soluble

~ 30 mg/mL

Alternative stock
solvent, though less
efficient than

methanol.

Isopropanol

Slightly Soluble

<10 mg/mL

Not recommended for

stock preparation.

Acetonitrile

Very Slightly Soluble

<1 mg/mL

Caution: Do not use
pure ACN for
dissolving solid
material; precipitation

risk is high.

The Polarity Mechanism

The high solubility in methanol and water is driven by ion-dipole interactions.[1] The sodium

carboxylate group and the multiple hydroxyl groups on the decalin ring form strong hydrogen

bond networks with protic solvents (Water, MeOH). In aprotic solvents like Acetonitrile, these

networks cannot form efficiently, leading to poor solubility.
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Stability & Degradation Pathways

Crucial Warning: Solubility does not equal stability. While Pravastatin-d9 dissolves easily in
water, it is chemically unstable in acidic environments.

The Lactonization Risk

Under acidic conditions (pH < 5), Pravastatin undergoes reversible intramolecular esterification
to form Pravastatin Lactone. This conversion alters the mass (loss of H20 and Na) and
retention time, rendering the IS useless for the target analyte.

Click to download full resolution via product page

Stability Profile Summary

e Solid State: Stable for >2 years at -20°C. Protect from moisture (hygroscopic).
e Methanol Stock: Stable for 3 months at -20°C.
e Aqueous Solutions:

o pH 7.0 -9.0: Stable for 24-48 hours at 4°C.

o pH < 5.0: Rapid degradation to lactone.

Experimental Protocol: Stock Solution Preparation

This protocol is designed to generate a primary stock solution at 1.0 mg/mL, suitable for LC-
MS/MS workflows.

Materials Required[3][4]

e Pravastatin-d9 Sodium (Solid Reference Material)
e Methanol (LC-MS Grade)|[2]

« Water (Milli-Q / LC-MS Grade)[3]
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e Amber glass vials (Silanized preferred to minimize adsorption)

» Calibrated Analytical Balance (Readability 0.01 mg)

Workflow Diagram

Click to download full resolution via product page

Detailed Procedure

o Equilibration: Allow the vial of solid Pravastatin-d9 sodium to reach room temperature before
opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

Weighing: Accurately weigh 1.0 mg of the substance into a clean amber glass vial.

o Note: Due to the high cost of deuterated standards, it is acceptable to weigh smaller
amounts (e.g., 0.5 mg) and adjust solvent volume accordingly.

Solubilization: Add the calculated volume of 100% Methanol to achieve a concentration of
1.0 mg/mL.

o Why Methanol? Methanol provides excellent solubility, prevents microbial growth during
storage, and is easily miscible with aqueous buffers later.

Mixing: Vortex for 30 seconds. Visual inspection should confirm a clear, particle-free solution.

Storage: Divide the stock into single-use aliquots (e.g., 100 pL) in cryovials. Store at -20°C.

Analytical Application (LC-MS/MS)

When using Pravastatin-d9 as an Internal Standard, the transition from the methanolic stock to
the aqueous biological matrix is critical.

Working Solution Preparation

Do not spike pure methanolic stock directly into plasma/serum, as this may cause localized
protein precipitation or solvent effects.
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e Diluent: Prepare a 50:50 Methanol:Water (v/v) mixture.

e Dilution: Dilute the 1 mg/mL stock to a working concentration (e.g., 100 ng/mL or 1 pg/mL)
using the diluent.

e Spiking: Add the working solution to the sample.

o Target: The final IS concentration should yield a signal intensity similar to the middle of the
analyte's calibration curve.

Chromatography Considerations

e Mobile Phase: Use Ammonium Acetate or Ammonium Formate buffers (pH ~4.5 - 5.5). Avoid
strong acids (TFA, Formic Acid > 0.1%) in the mobile phase if possible, or ensure the column
temperature is low (< 40°C) to minimize on-column lactonization.

» Solvent Mismatch: If the sample solvent contains a high percentage of methanol (from the
stock), and the initial mobile phase is high aqueous, peak broadening may occur. Ensure the
final sample injection solvent matches the initial mobile phase strength (e.g., < 30% organic).

Troubleshooting & Best Practices

Issue Probable Cause Corrective Action

o Use of Acetonitrile or cold Warm to RT; use Methanol or
Precipitation in Stock
solvent Water only.

Check pH of mobile phase and
Double Peaks in LC-MS Lactone formation sample solvent. Ensure pH >
4.5.

Use silanized glass; prepare

working solutions daily; keep

Signal Loss over Time Degradation or Adsorption )
samples at 4°C in
autosampler.
Use positive displacement
Variable Recovery Inconsistent IS spiking pipettes for methanolic

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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